Cas no 188905-44-4 (3,4-Pyrrolidinediol,2-(hydroxymethyl)-1-(2,2,2-trifluoroethyl)-)
188905-44-4 structure
Product Name:3,4-Pyrrolidinediol,2-(hydroxymethyl)-1-(2,2,2-trifluoroethyl)-
CAS No:188905-44-4
MF:C7H12F3NO3
MW:215.170292854309
CID:115452
PubChem ID:9815780
Update Time:2025-04-18
3,4-Pyrrolidinediol,2-(hydroxymethyl)-1-(2,2,2-trifluoroethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Pyrrolidinediol,2-(hydroxymethyl)-1-(2,2,2-trifluoroethyl)-
- 3,4-Pyrrolidinediol, 2-(hydroxymethyl)-1-(2,2,2-trifluoroethyl)- (9CI)
- ITBZTMURQMEUAL-UHFFFAOYSA-N
- 188905-44-4
- SCHEMBL6134601
- 2-(hydroxymethyl)-1-(2,2,2-trifluoroethyl)pyrrolidine-3,4-diol
-
- Inchi: 1S/C7H12F3NO3/c8-7(9,10)3-11-1-5(13)6(14)4(11)2-12/h4-6,12-14H,1-3H2
- InChI Key: ITBZTMURQMEUAL-UHFFFAOYSA-N
- SMILES: FC(CN1CC(C(C1CO)O)O)(F)F
Computed Properties
- Exact Mass: 215.07696
- Monoisotopic Mass: 215.07692773g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 63.9Ų
Experimental Properties
- PSA: 63.93
3,4-Pyrrolidinediol,2-(hydroxymethyl)-1-(2,2,2-trifluoroethyl)- Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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